AMMONIUM CERIUM(IV) SULFATE TETRAHYDRATE

• CAS RN: 18923-36-9
• Molecular Formula: CeH12NO8S+3
• Molecular Weight: 326.271
• IUPAC Name: azanium;cerium(4+);sulfate;tetrahydrate
• InChI: InChI=1S/Ce.H3N.H2O4S.4H2O/c;;1-5(2,3)4;;;;/h;1H3;(H2,1,2,3,4);4*1H2/q+4;;;;;;/p-1
• InChI Key: QQOFZUVBDSUECQ-UHFFFAOYSA-M
• SMILES: [NH4+].O.O.O.O.[O-]S(=O)(=O)[O-].[Ce+4]

Description

Synthesis Analysis

Ammonium cerium(IV) sulfate tetrahydrate is synthesized through processes that often involve the reaction of cerium(IV) compounds with sulfuric acid in the presence of ammonium salts. These methods aim at producing a compound that serves as an efficient catalyst in organic synthesis, such as the one-pot synthesis of 2,3-dihydroquinazolin-4(1H)-ones, highlighting its role in facilitating various chemical transformations under solvent-free conditions for high yield outputs (Davoodnia, Khashi, & Tavakoli-Hoseini, 2014).

Molecular Structure Analysis

The molecular structure of this compound is characterized by the cerium(IV) ion coordinated by sulfate ions and water molecules, forming a tetrahydrate complex. This structure is crucial for its catalytic activity and its ability to participate in various chemical reactions. The compound often serves as a solid acid catalyst, facilitating reactions by providing acidic sites for the reaction to occur.

Chemical Reactions and Properties

This compound is extensively used in organic synthesis for a variety of reactions including but not limited to oxidative transformations, carbon-carbon bond formations, and multicomponent reactions. Its oxidative properties, for example, are leveraged in the synthesis of tetraalkylammonium tribromide under environmentally benign conditions, showcasing its versatility and efficiency as an oxidant (Borah & Thakur, 2007).

Physical Properties Analysis

The physical properties of this compound, such as its solubility in water and stability under various conditions, are key to its application in chemical syntheses. These properties ensure that the compound can be easily manipulated and used in a wide range of reaction conditions, making it a versatile reagent for synthetic chemists.

Chemical Properties Analysis

The chemical properties of this compound, including its reactivity as an oxidizing agent and its catalytic efficiency in acid-catalyzed reactions, are central to its widespread use in chemical synthesis. Its ability to act as a reusable heterogeneous catalyst for the synthesis of complex organic molecules underscores its utility and efficiency in modern organic synthesis (Kazemi, Davoodnia, Nakhaei, Basafa, & Tavakoli-Hoseini, 2018).

Scientific Research Applications

Catalytic Applications

Ammonium cerium(IV) sulfate tetrahydrate serves as a highly efficient, reusable heterogeneous catalyst in organic synthesis. For instance, it catalyzes the one-pot synthesis of 2,3-dihydroquinazolin-4(1H)-ones under solvent-free conditions, yielding products in high yields with short reaction times. This catalytic process emphasizes the compound's advantages, including cost-effectiveness, easy recovery, and the ability to be reused multiple times without significant loss of activity (Davoodnia, Khashi, & Tavakoli-Hoseini, 2014). Additionally, it has been used as a catalyst for the synthesis of polyhydroquinoline derivatives via a four-component Hantzsch reaction, demonstrating similar advantages in terms of yield, reaction cleanliness, and time efficiency (Kazemi, Davoodnia, Nakhaei, Basafa, & Tavakoli-Hoseini, 2018).

Nanoparticle Synthesis and Agglomeration

The compound plays a critical role in the preparation and spherical agglomeration of cerium(IV) oxide nanoparticles. Through thermal hydrolysis, it enables the synthesis of crystalline nanoparticles with controlled size and morphology. The presence of sulfate ions is essential for the spherical agglomeration of these nanoparticles, indicating the compound's importance in manipulating nanoparticle characteristics for specific applications (Hirano, Fukuda, Iwata, Hotta, & Inagaki, 2004).

Oxidative Reactions and Organic Synthesis

This compound is instrumental in facilitating oxidative reactions and organic synthesis. Its oxidative capabilities have been harnessed in the development of novel carbon-carbon and carbon-heteroatom bond-forming reactions. Such reactivity showcases the compound's utility in expanding the toolkit available for organic synthesis, enabling the efficient construction of complex molecular architectures (Nair, Balagopal, Rajan, & Mathew, 2004).

Structural and Microstructural Studies

Research into the microstructural properties of cerium(IV) oxide powders derived from hydrated precursors has benefited from the use of this compound. Studies have demonstrated its role in influencing crystallite size and shape, contributing to the understanding of growth kinetics and the impact of various synthesis conditions on material properties (Audebrand, Auffredic, & Louër, 2000).

Environmental and Green Chemistry

The compound has been applied in green chemistry, particularly in the synthesis of tetraalkylammonium tribromide using water as a solvent. This application highlights the environmental benefits of using this compound as an oxidant, promoting sustainable practices in chemical synthesis (Borah & Thakur, 2007).

Mechanism of Action

Target of Action

Ammonium Cerium(IV) Sulfate Tetrahydrate is an inorganic compound with the formula (NH4)4Ce(SO4)4·2H2O . It is a strong oxidant , and its primary targets are molecules that can be oxidized, such as secondary alcohols .

Mode of Action

As a strong oxidant, this compound can oxidize secondary alcohols to the corresponding ketones . This oxidation process involves the transfer of electrons from the alcohol to the cerium(IV) ion, reducing it to cerium(III) and oxidizing the alcohol to a ketone .

Biochemical Pathways

The oxidation of secondary alcohols to ketones is a common reaction in organic chemistry and biochemistry. Ketones produced through this process can participate in various biochemical pathways, including energy production and synthesis of other organic compounds .

Pharmacokinetics

It is soluble in water , which can influence its distribution and excretion.

Result of Action

The primary result of this compound’s action is the oxidation of secondary alcohols to ketones . This can lead to changes in the concentrations of these compounds, potentially affecting various biochemical processes.

Action Environment

The action of this compound can be influenced by various environmental factors. For example, its solubility in water can affect its distribution and reactivity. Additionally, it is a strong oxidant , and its reactivity can be influenced by the presence of other reducing agents. It is also worth noting that it is an irritant and should be handled with care to avoid contact with skin and eyes .

Safety and Hazards

Ammonium cerium(IV) sulfate tetrahydrate is considered as an irritant. It may form combustible dust concentrations in air. It causes skin irritation and serious eye irritation. It may cause respiratory irritation.

Future Directions

Ammonium cerium(IV) sulfate tetrahydrate may be used to initiate the radical polymerization of pectin-poly (ethylene glycol) methacrylate (PEGMA) supramolecular hydrogels. It may also be used in the extraction of excess fluoride in drinking water.